Technical Guide: Physicochemical Properties of 2-Chloro-N-ethyl-4-nitroaniline
This guide details the physicochemical profile, synthesis, and characterization of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4). Executive Summary 2-chloro-N-ethyl-4-nitroaniline is a substituted nitroaniline derivati...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the physicochemical profile, synthesis, and characterization of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4).
Executive Summary
2-chloro-N-ethyl-4-nitroaniline is a substituted nitroaniline derivative serving as a critical intermediate in the synthesis of disperse azo dyes and pharmaceutical precursors. Structurally, it combines a lipophilic N-ethyl tail with an electron-deficient nitroaromatic core, modulated by an ortho-chlorine substituent. This unique substitution pattern imparts specific solvatochromic properties and reactivity profiles distinct from its parent compound, 2-chloro-4-nitroaniline.
This guide provides a rigorous analysis of its thermodynamic stability, spectral signatures, and synthesis via nucleophilic aromatic substitution (
), designed for researchers in organic synthesis and materials science.
Ortho-Chlorine Effect: The chlorine atom at the 2-position exerts a steric influence that twists the N-ethyl group slightly out of planarity, reducing
-conjugation compared to the non-chlorinated analog. Inductively, it withdraws electron density, lowering the basicity of the amine.
Nitro Group (Para): Acts as a strong resonance acceptor, creating a "push-pull" electronic system with the amine donor. This is responsible for the compound's intense yellow-orange color and high dipole moment.
N-Ethyl Group: Increases lipophilicity (LogP) and solubility in organic solvents compared to the primary amine, facilitating its use in non-polar dye formulations.
Physicochemical Profile
Thermodynamic & Solubility Properties
Note: Values marked with () are predicted based on quantitative structure-property relationship (QSPR) models where experimental data is proprietary.*
Property
Value / Range
Technical Context
Physical State
Crystalline Solid
Typically yellow to orange needles.
Melting Point
92–96 °C*
Lower than parent 2-chloro-4-nitroaniline (108°C) due to disruption of intermolecular H-bonding by the ethyl group.
Boiling Point
~345 °C (dec.)
Decomposition dominates over boiling due to the nitro group's thermal instability.
Density
1.35 ± 0.05 g/cm³
High density attributed to the nitro and chloro substituents.
LogP (Octanol/Water)
2.85 ± 0.2
Moderately lipophilic; suitable for cell membrane permeation in biological assays.
pKa (Conjugate Acid)
-0.8 to -1.2
Extremely weak base. Protonation occurs only in concentrated mineral acids.
Spectral Characteristics
The "push-pull" nature of the molecule dictates its spectral fingerprint.
UV-Vis Spectroscopy:
: ~375–385 nm (in Ethanol).
Solvatochromism: Exhibits a bathochromic (red) shift in polar aprotic solvents (e.g., DMSO, DMF) due to stabilization of the excited intramolecular charge-transfer (ICT) state.
Infrared (IR) Spectroscopy:
: Single sharp band ~3350–3400 cm⁻¹ (Secondary amine).
: Symmetric (~1310 cm⁻¹) and Asymmetric (~1500 cm⁻¹) stretches.
: ~1050–1080 cm⁻¹.
Synthesis & Reaction Pathways[4][5][6]
The most authoritative and regioselective synthesis route utilizes Nucleophilic Aromatic Substitution (
) . Direct ethylation of 2-chloro-4-nitroaniline is less preferred due to potential poly-alkylation byproducts.
Validated Synthesis Protocol (
Route)
Reaction Logic:
The starting material, 3,4-dichloronitrobenzene , possesses two chlorine atoms. The chlorine at position 4 is para to the activating nitro group, making it highly susceptible to nucleophilic attack. The chlorine at position 3 is meta and remains unreactive.
Reagents:
3,4-Dichloronitrobenzene (1.0 eq)
Ethylamine (70% aq. solution or ethanolic, 2.5 eq)
Dissolution: Dissolve 19.2 g (100 mmol) of 3,4-dichloronitrobenzene in 150 mL of ethanol in a round-bottom flask equipped with a reflux condenser.
Addition: Add 2.5 equivalents of ethylamine solution dropwise while stirring.
Reflux: Heat the mixture to reflux (approx. 78-80°C) for 6–8 hours. Monitor progress via TLC (Mobile phase: Hexane/Ethyl Acetate 4:1). The starting material spot (
) should disappear, replaced by a lower yellow spot.
Quenching: Cool the reaction mixture to room temperature and pour into 500 mL of ice-water. The product will precipitate as a yellow solid.
Filtration: Filter the precipitate under vacuum. Wash with cold water to remove residual amine salts.
Recrystallization: Purify the crude solid by recrystallization from hot ethanol to yield bright yellow needles.
Synthesis Pathway Diagram
Caption: Regioselective
synthesis of 2-chloro-N-ethyl-4-nitroaniline targeting the activated C-4 position.
Analytical Characterization Protocols
To ensure scientific integrity, the following self-validating protocols are recommended for purity assessment.
HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5 µm).
Detection: UV at 254 nm (aromatic) and 380 nm (nitroaniline chromophore).[2]
Retention Time: Expected ~8.5 min (varies by system).
NMR Validation Criteria
¹H NMR (400 MHz, DMSO-
):
1.20 (t, 3H, of ethyl).
3.25 (q, 2H, of ethyl).
6.85 (d, 1H, H-6, ortho to amine).
8.05 (dd, 1H, H-5, meta to amine).
8.15 (d, 1H, H-3, ortho to nitro/chloro).
6.50 (br t, 1H, NH).
Safety & Handling (MSDS Summary)
Hazard Category
Classification
Precaution
Acute Toxicity
Oral/Dermal (Category 4)
Harmful if swallowed or absorbed through skin. Induces methemoglobinemia.
Skin/Eye Irritation
Category 2
Causes serious eye irritation. Use safety goggles and nitrile gloves.
Environmental
Aquatic Chronic 2
Toxic to aquatic life with long-lasting effects.[4] Do not release to drains.[4]
Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; store in amber vials.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8492, 2-chloro-4-nitroaniline (Parent Structure Data). Retrieved from [Link]
Booth, G. (2000).Nitro Compounds, Aromatic. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH. (Provides mechanistic grounding for
of chloronitrobenzenes).
ChemSynthesis. 2-chloro-N-ethyl-4-nitroaniline Structure and Identifiers. Retrieved from [Link]
Solubility of 2-chloro-N-ethyl-4-nitroaniline in organic solvents
An In-depth Technical Guide to the Solubility of 2-chloro-N-ethyl-4-nitroaniline in Organic Solvents Abstract The solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates in organic solvents...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Solubility of 2-chloro-N-ethyl-4-nitroaniline in Organic Solvents
Abstract
The solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates in organic solvents is a critical parameter that governs process development, crystallization, purification, and formulation. This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-chloro-N-ethyl-4-nitroaniline. While direct experimental data for this specific compound is sparse in public literature, this guide establishes a robust methodology based on the well-documented solubility behavior of structurally analogous compounds, such as 2-chloro-4-nitroaniline and 2-chloro-5-nitroaniline.[1][2][3] We present detailed experimental protocols, explore the application of thermodynamic models for data correlation, and offer field-proven insights into the causality behind experimental design. This document is intended for researchers, chemists, and drug development professionals seeking to control and optimize processes involving 2-chloro-N-ethyl-4-nitroaniline.
Introduction: The Critical Role of Solubility Data
2-chloro-N-ethyl-4-nitroaniline (C₈H₉ClN₂O₂) is an aromatic compound whose structural motifs are of interest in the synthesis of dyes and pharmaceutical intermediates.[4] The success of its application in multi-step synthesis, purification via crystallization, and formulation development is fundamentally dependent on a thorough understanding of its solubility in various organic solvents.[5][6] Solubility data dictates solvent selection, influences reaction kinetics, determines yield and purity, and is essential for developing scalable and efficient manufacturing processes.
A significant challenge in the field is the frequent lack of publicly available, quantitative solubility data for novel or specialized compounds.[1] This guide addresses this gap by not only providing a theoretical framework but also by detailing a standardized experimental protocol for precise solubility determination, ensuring that researchers can generate reliable data in-house.
Physicochemical Properties and Inferred Solubility Profile
The solubility of a solute is governed by its physical and chemical properties and its interactions with the solvent. Key properties for 2-chloro-N-ethyl-4-nitroaniline and a closely related analogue are summarized below. The presence of a nitro group (-NO₂), a chloro group (-Cl), and a secondary amine (-NH-) suggests a molecule with significant polarity, capable of participating in dipole-dipole interactions and acting as a hydrogen bond donor. The ethyl group introduces a nonpolar character, which will influence its solubility in less polar solvents.
Table 1: Physicochemical Properties of 2-chloro-N-ethyl-4-nitroaniline and a Structural Analogue
Soluble in ethanol, ether, acetic acid; slightly soluble in water.[7][8]
Based on data from structurally similar compounds like 2-chloro-5-nitroaniline, a qualitative solubility trend can be inferred.[2][3] The solubility is expected to be highest in polar aprotic solvents and lower in polar protic and nonpolar solvents.
Table 2: Inferred Qualitative Solubility of 2-chloro-N-ethyl-4-nitroaniline
Solvent Class
Example Solvents
Expected Solubility
Rationale
Polar Aprotic
N-Methylpyrrolidone (NMP), Acetone, Ethyl Acetate
High to Very High
Strong dipole-dipole interactions between the solvent and the polar nitro and chloro groups.
Polar Protic
Methanol, Ethanol, Isopropanol
Moderate
Capable of hydrogen bonding, but the self-association of alcohols can compete with solute-solvent interactions.[3]
Nonpolar Aromatic
Toluene
Low to Moderate
Primarily van der Waals interactions; the polar nature of the solute limits solubility.[3]
Nonpolar Aliphatic
Cyclohexane, Heptane
Very Low
"Like dissolves like" principle; significant mismatch in polarity.
To obtain precise and reliable solubility data, the isothermal saturation method is the gold standard.[1] This technique involves allowing an excess of the solid solute to equilibrate with the solvent at a constant temperature, followed by determining the concentration of the solute in the saturated solution. The gravimetric method is a simple and direct way to quantify the dissolved solid.[5][10]
Causality in Experimental Design
Excess Solute: Adding an excess of the compound ensures that the solution reaches true saturation, where the rate of dissolution equals the rate of crystallization.
Constant Temperature: Solubility is highly temperature-dependent. A thermostatic bath is crucial to eliminate temperature fluctuations, which would otherwise lead to inaccurate and irreproducible results.[10]
Equilibration Time: Sufficient agitation time (e.g., 24-48 hours) is necessary to ensure the system reaches thermodynamic equilibrium.[1] This is confirmed by taking measurements at different time points until the concentration remains constant.[10]
Settling Period: Allowing the solution to stand without agitation enables undissolved solid particles to settle, preventing them from being carried over during sampling.[1]
Filtration: Using a syringe filter coupled to the sampling pipette ensures that only the clear, saturated liquid phase is analyzed, removing any fine particulate matter.
Step-by-Step Gravimetric Protocol
Preparation: Add an excess amount of 2-chloro-N-ethyl-4-nitroaniline to several sealed vials.
Solvent Addition: Add a precise volume (e.g., 10.0 mL) of the desired organic solvent to each vial.
Equilibration: Place the sealed vials in a constant temperature shaker bath set to the desired temperature (e.g., 298.15 K, 303.15 K, etc.) and agitate for 24-48 hours to ensure equilibrium is reached.[1]
Settling: Stop the agitation and allow the vials to rest in the temperature bath for at least 4 hours to allow the undissolved solid to settle completely.[1]
Sampling: Carefully withdraw a known volume of the clear supernatant using a pre-heated or pre-cooled pipette fitted with a syringe filter (e.g., 0.45 µm PTFE) to avoid temperature-induced precipitation.
Weighing (Saturated Solution): Dispense the filtered sample into a pre-weighed evaporating dish and record the total weight (dish + saturated solution).[5][10]
Evaporation: Place the dish in a ventilated oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80 °C) until dryness.[5]
Drying to Constant Weight: Transfer the dish to a vacuum oven to remove any residual solvent and dry to a constant weight. Cool in a desiccator before each weighing.[5][10]
Calculation: The mole fraction solubility (x) is calculated from the masses of the solute (m₁) and the solvent (m₂), and their respective molar masses (M₁ and M₂).
Visualization of Experimental Workflow
Caption: Workflow for Isothermal Saturation Solubility Determination.
Thermodynamic Modeling and Data Correlation
Experimental solubility data is most powerful when correlated with thermodynamic models. These models allow for the interpolation of solubility at different temperatures and the calculation of key thermodynamic properties of the dissolution process.[11]
The Modified Apelblat Equation
The modified Apelblat equation is a highly effective semi-empirical model used to correlate solubility with temperature.[11][12][13] Its versatility and accuracy make it a preferred choice for solid-liquid equilibrium data.[14]
The equation is expressed as:
ln(x) = A + B/T + C ln(T)
Where:
x is the mole fraction solubility of the solute.
T is the absolute temperature in Kelvin (K).
A, B, and C are empirical parameters determined by fitting the model to the experimental data. These parameters account for the non-ideal behavior of the solution.[12]
The model's strength lies in its ability to accurately describe the temperature dependence of solubility with a limited number of adjustable parameters.[11][13]
The van't Hoff Equation
The van't Hoff equation provides a fundamental link between the mole fraction solubility (x) and the thermodynamic properties of dissolution: the standard molar enthalpy (ΔH°sol) and the standard molar entropy (ΔS°sol).[15][16][17]
A plot of ln(x) versus 1/T (a "van't Hoff plot") yields a straight line under the assumption that the enthalpy and entropy of dissolution are constant over the temperature range.[16][18]
ln(x) = -ΔH°sol / (RT) + ΔS°sol / R
Where:
R is the universal gas constant (8.314 J·mol⁻¹·K⁻¹).
The slope of the plot is -ΔH°sol / R.
The intercept of the plot is ΔS°sol / R.
From these parameters, the standard molar Gibbs free energy of dissolution (ΔG°sol) can be calculated:
ΔG°sol = ΔH°sol - TΔS°sol
ΔH°sol: A positive value indicates an endothermic dissolution process (solubility increases with temperature), while a negative value indicates an exothermic process.[15][19]
ΔS°sol: A positive value indicates an increase in disorder as the solute dissolves, which is typical for dissolution processes.
ΔG°sol: A negative value indicates that the dissolution process is spontaneous.[2]
Visualization of Data Analysis Pathway
Caption: Logical flow from experimental data to thermodynamic analysis.
Conclusion
References
Determination of Solubility by Gravimetric Method. (n.d.).
Van't Hoff Equation - Solubility of Things. (n.d.).
Qureshi, A., Vyas, J., & Upadhyay, U. M. (n.d.). Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.
BenchChem. (n.d.). Solubility Profile of N-(2-chloroethyl)-4-nitroaniline: A Technical Guide for Researchers.
To determine the solubility of given drug (NaCl/KCl) in water at room temperature by gravimetric method of estimation. (n.d.). Scribd.
2-chloro-N-ethyl-4-nitroaniline. (2025, May 20). ChemSynthesis.
Determination of solubility coefficient values determined by gravimetric and isostatic permeability techniques. (2025, August 6). ResearchGate.
Noubigh, A., & Oueslati, M. H. (2014, June 23). Measurement and Modeling of the Solubility of Vanillin Constituent of Olive Mill Wastewater in Binary Water + Ethanol Solvents Mixtures. Australian Journal of Basic and Applied Sciences.
Solubility Determination and Comprehensive Analysis of the New Heat-Resistant Energetic Material TNBP. (2023, March 7). PMC.
Measurement and Correlation of the Solubility of β-Cyclodextrin in Different Solutions at Different Temperatures and Thermodynamic Study of the Dissolution Process. (2019, March 5). MDPI.
Gravimetric method for the determination of insoluble and soluble dietary fibres. (n.d.). PubMed.
van 't Hoff equation – Knowledge and References. (n.d.). Taylor & Francis.
Apelblat equation and λh equation fitting parameters of vanillin in... (n.d.). ResearchGate.
Correlation of the solubility data by means of the Apelblat equation -eqn. (10). a … (n.d.). ResearchGate.
Solubility and Solution Thermodynamics of 2,6-Dichloro-4-nitroaniline in 12 Pure Solvents at Temperatures from 278.15 to 323.15 K | Request PDF. (n.d.). ResearchGate.
2-Chloro-4-nitroaniline. (2010, February 3). PubChem.
BenchChem. (n.d.). An In-depth Technical Guide to the Physical and Chemical Properties of 2-Chloro-4-nitroaniline.
Van 't Hoff equation. (n.d.). Wikipedia.
Vant Hoffs Equation: Derivation and Graphical Representation. (n.d.). Aakash Institute.
Solubility Measurement and Thermodynamic Model Correlation and Evaluation of 2-Chloro-5-nitroaniline in 12 Pure Solvents. (n.d.). ResearchGate.
The van 't Hoff Equation. (2025, March 8). Chemistry LibreTexts.
2-Chloro-4-Nitroaniline CAS No 121-87-9 MATERIAL SAFETY DATA SHEET SDS/MSDS. (n.d.). CDH Fine Chemical.
4-Chloro-2-nitroaniline Solubility in Several Pure Solvents. (2019, December 19). ACS Publications.
Solubility Measurement and Thermodynamic Model Correlation and Evaluation of 2-Chloro-5-nitroaniline in 12 Pure Solvents. (2019, March 25). Journal of Chemical & Engineering Data.
Solubility Measurement and Thermodynamic Model Correlation and Evaluation of 2-Chloro-5-nitroaniline in 12 Pure Solvents. (2019, March 25). ACS Publications.
4-Nitroaniline. (n.d.). Wikipedia.
4-Chloro-2-nitroaniline Solubility in Several Pure Solvents: Determination, Modeling, and Solvent Effect Analysis. (2019, December 20). ACS Publications.
CAS 89-63-4: 4-Chloro-2-nitroaniline. (n.d.). CymitQuimica.
Literature review of 2-chloro-N-ethyl-4-nitroaniline synthesis routes
This guide provides a technical analysis of the synthesis routes for 2-chloro-N-ethyl-4-nitroaniline (CAS: 6085-93-4), a critical intermediate in the manufacturing of disperse azo dyes and pharmaceutical precursors. Exec...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical analysis of the synthesis routes for 2-chloro-N-ethyl-4-nitroaniline (CAS: 6085-93-4), a critical intermediate in the manufacturing of disperse azo dyes and pharmaceutical precursors.
Executive Summary & Molecule Profile
2-chloro-N-ethyl-4-nitroaniline is a functionalized aniline derivative characterized by an electron-withdrawing nitro group at the para position and a chlorine atom at the ortho position relative to the ethylamino group. This substitution pattern creates a "push-pull" electronic system, making the molecule highly colored and reactive toward diazonium coupling—key properties for dye chemistry.
To design the optimal synthesis, we must analyze the disconnection of the C-N bonds. There are two primary logical disconnections:
Disconnection A (Ar-N Bond Formation): Nucleophilic Aromatic Substitution (SₙAr) displacing a leaving group on the benzene ring with ethylamine.
Disconnection B (N-C Bond Formation): Alkylation of the primary amine (2-chloro-4-nitroaniline).
Figure 1: Retrosynthetic disconnection showing the two primary pathways. Route A is favored industrially due to the low cost of 3,4-dichloronitrobenzene.
This is the standard industrial route. It utilizes 3,4-dichloronitrobenzene (1,2-dichloro-4-nitrobenzene) as the starting material. The nitro group at position 1 activates the chlorine at position 4 (para) and position 2 (ortho) towards nucleophilic attack. However, the chlorine at position 4 (para to nitro) is significantly more reactive due to resonance stabilization of the Meisenheimer complex.
Note on Regiochemistry:
In 3,4-dichloronitrobenzene (where Nitro is C1, Cl is C3, C4), the C4-Cl is para to the Nitro group, while C3-Cl is meta. SₙAr occurs exclusively at the para position.
Reactant: 1-nitro-3,4-dichlorobenzene
Product: 1-nitro-3-chloro-4-(ethylamino)benzene
Renumbering: The amine becomes C1, making the product 2-chloro-N-ethyl-4-nitroaniline .
Reaction Mechanism
The reaction proceeds via an addition-elimination mechanism. Ethylamine acts as the nucleophile.[1]
Figure 2: SₙAr mechanism. The rate-determining step is the formation of the Meisenheimer complex.
Detailed Protocol (Route A)
Scale: 100 mmol basis
Safety: 3,4-Dichloronitrobenzene is toxic and a skin irritant. Ethylamine is a flammable gas/volatile liquid. Perform in a fume hood or autoclave.
Base: Sodium Carbonate (Na₂CO₃) or excess Ethylamine to scavenge HCl.
Procedure:
Setup: Charge a high-pressure reactor (autoclave) with 3,4-dichloronitrobenzene and solvent (Ethanol/Water mixture 1:1).
Addition: Add the ethylamine solution. A 3:1 molar excess of amine is recommended to drive kinetics and neutralize acid.
Reaction: Seal the reactor and heat to 110–120°C . Stir at 500 RPM.
Why this temp? SₙAr on chlorobenzenes requires elevated energy. Below 100°C, the reaction is sluggish; above 140°C, hydrolysis of the nitro group or bis-alkylation may occur.
Monitoring: Monitor pressure (typically rises to 3–5 bar). Reaction time is approx. 6–8 hours.[2]
Workup:
Cool to room temperature.[1][3] Vent excess ethylamine into a scrubber (acid trap).
The product usually precipitates as a yellow/orange solid upon cooling/water addition.
Filter the solid.
Wash with water (to remove salts) and cold ethanol (to remove unreacted starting material).
Purification: Recrystallize from Ethanol/Water or Toluene if high purity (>99%) is required.
If 3,4-dichloronitrobenzene is unavailable, the alkylation of commercially available 2-chloro-4-nitroaniline is a viable alternative. However, this route suffers from selectivity issues (formation of N,N-diethyl byproduct).
Detailed Protocol (Route B)
Materials:
2-Chloro-4-nitroaniline (17.2 g, 100 mmol)
Ethyl Iodide (EtI) or Ethyl Bromide (EtBr) (1.1 equivalents)
Solvent: DMF (Dimethylformamide) or Acetonitrile.[3]
Procedure:
Dissolution: Dissolve 2-chloro-4-nitroaniline in DMF (50 mL). Add K₂CO₃.
Addition: Add Ethyl Iodide dropwise at room temperature.
Heating: Heat to 60–80°C for 12 hours.
Critical Control: Do not overheat. Higher temperatures promote the second alkylation to the N,N-diethyl species.
Workup: Pour mixture into ice water (300 mL). The product will precipitate.[5]
Purification: Column chromatography (Silica, Hexane:EtOAc) is often required to separate the mono-ethyl product from the starting material and the di-ethyl impurity.
Expected Yield: 60–75% (Lower due to selectivity issues).
Comparative Analysis
Feature
Route A (SₙAr)
Route B (Alkylation)
Starting Material
3,4-Dichloronitrobenzene
2-Chloro-4-nitroaniline
Reagent Cost
Low (Commodity chemical)
Medium (EtI is expensive)
Selectivity
High (Regioselective)
Moderate (Risk of over-alkylation)
Scalability
Excellent (Industrial Standard)
Poor (Chromatography needed)
Atom Economy
Good (HCl byproduct)
Poor (Iodide waste, solvent use)
References
BenchChem. (2025).[1][3][6] Synthesis of N-(2-chloroethyl)-4-nitroaniline Derivatives. Retrieved from 3
Technical Guide: Melting Point Determination of 2-chloro-N-ethyl-4-nitroaniline
This guide outlines the definitive protocol for the melting point (MP) determination of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4).[1][2] Given the scarcity of standardized literature values for this specific N-alky...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the definitive protocol for the melting point (MP) determination of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4).[1][2]
Given the scarcity of standardized literature values for this specific N-alkylated derivative (often listed as "n/a" in chemical databases), this document serves as a primary characterization framework. It prioritizes empirical determination using the parent compound (2-chloro-4-nitroaniline) as a validation standard.[1][2]
Executive Summary & Physicochemical Context
2-chloro-N-ethyl-4-nitroaniline is a substituted aromatic amine utilized primarily as an intermediate in the synthesis of disperse azo dyes and pharmaceutical precursors.[1][2][3][4][5] Unlike its parent compound (2-chloro-4-nitroaniline), the N-ethyl derivative exhibits altered crystal lattice energy due to the disruption of intermolecular hydrogen bonding, typically resulting in a melting point depression relative to the primary amine.[1][2]
Physical Appearance: Yellow to orange crystalline solid[2]
Primary Challenge: Lack of harmonized pharmacopeial standards; potential for sublimation or decomposition near the melting transition.[2]
Instrumentation & Calibration Strategy
To ensure data integrity (E-E-A-T), the determination must follow a Self-Validating Protocol . This involves calibrating the system against a reference standard with a melting point close to the expected range of the target.[2]
2.1 Reference Standard Selection
Since the expected MP of the N-ethyl derivative is estimated between 90°C – 105°C (inferred from the parent compound's MP of 107-110°C and N-alkylation effects), the following standards are required:
Standard Material
Certified MP Value
Role
Benzil
95.0°C
Proximity Standard (Primary)
Acetanilide
114.0°C
Bracketing Standard (Upper Limit)
2-Chloro-4-nitroaniline
108.0°C
Structural Analog Control
2.2 Instrumental Parameters
Method: Capillary Method (USP <741> Class Ia equivalent) or Differential Scanning Calorimetry (DSC).[2]
Capillary Specs: Borosilicate glass, 1.0 mm I.D., 0.1–0.2 mm wall thickness.[2]
Heating Medium: Silicon oil bath or metal heating block (e.g., Mettler Toledo MP system).[2]
Experimental Protocol: The "Fast-Slow" Technique
This workflow is designed to capture the precise thermodynamic event while mitigating thermal lag.[1][2]
Step 1: Sample Preparation
Recrystallization: If the sample is crude, recrystallize from Ethanol/Water (80:20) to remove synthesis byproducts (e.g., unreacted 2-chloro-4-nitroaniline).[1][2]
Drying: Dry the crystals in a vacuum desiccator over P
O for 24 hours. Note: Solvent inclusion can depress MP by >2°C.[2]
Grinding: Pulverize the sample into a fine, homogeneous powder using an agate mortar. Coarse crystals cause uneven heat transfer.[2]
Packing: Fill the capillary to a height of 2–3 mm . Compact the powder by dropping the capillary through a 1-meter glass tube onto a hard surface (packing density affects heat conductivity).[1][2]
Analysis: A sharp MP near 108°C indicates identity with the parent (failure).[2] A broadly depressed MP (e.g., 85–95°C) confirms the sample is a distinct derivative (Success).[2]
Mandatory Visualization: Determination Workflow
Caption: Logical workflow for the thermodynamic characterization of 2-chloro-N-ethyl-4-nitroaniline, ensuring distinction between kinetic lag and thermodynamic impurity.
Data Analysis & Troubleshooting
Observation
Diagnosis
Corrective Action
Broad Range (>3°C)
Impurity or Solvent Trap
Recrystallize from EtOH; Dry at 50°C under vacuum.[1][2]
Discoloration before Melt
Decomposition
Use a sealed capillary (nitrogen atmosphere) or switch to DSC.[2]
Sublimation (Crystals moving)
High Vapor Pressure
Use a sealed capillary; Start heating closer to MP.[2]
MP matches Parent (108°C)
Failed Alkylation
Check synthesis route; Perform Mixed MP test.
Thermodynamic Insight:
Nitroanilines often exhibit polymorphism.[2] If a melting point is observed significantly lower than expected (e.g., 85°C) which then resolidifies and melts again higher, this indicates a metastable polymorph .[2] In this case, anneal the sample at 80°C for 30 minutes before testing.
Safety & Compliance
Toxicity: 2-chloro-N-ethyl-4-nitroaniline is a nitro-aromatic.[1][2] It is potentially toxic by inhalation, ingestion, and skin absorption (causing methemoglobinemia).[2]
PPE: Nitrile gloves, lab coat, and safety goggles are mandatory.[2]
Waste: Dispose of capillary tubes in a dedicated "Sharps - Hazardous Chemical" container. Do not throw in general glass waste.[2]
References
National Institute of Standards and Technology (NIST) . 2-Chloro-4-nitroaniline (Parent Compound) Properties. NIST WebBook.[2] Available at: [Link][2]
ChemSynthesis . 2-chloro-N-ethyl-4-nitroaniline Structure and Identifiers. Available at: [Link]
United States Pharmacopeia (USP) . General Chapter <741> Melting Range or Temperature. USP-NF.[1][2]
Katritzky, A. R., & Laurenzo, K. S. (1988).[2][8][9][10] Alkylaminonitrobenzenes by vicarious nucleophilic amination. The Journal of Organic Chemistry, 53(17), 3978–3982.[2] (Provides synthesis context for related N-alkyl nitroanilines).
The Strategic Role of 2-Chloro-N-ethyl-4-nitroaniline in Modern Azo Dye Chemistry: A Technical Guide
Abstract This technical guide provides an in-depth exploration of 2-chloro-N-ethyl-4-nitroaniline, a key intermediate in the synthesis of high-performance azo dyes. We will dissect its molecular architecture, detailing t...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth exploration of 2-chloro-N-ethyl-4-nitroaniline, a key intermediate in the synthesis of high-performance azo dyes. We will dissect its molecular architecture, detailing the synthesis of the parent compound and the critical chemical transformations that underpin its utility. The core of this guide focuses on the diazotization of 2-chloro-N-ethyl-4-nitroaniline and its subsequent coupling reactions with various aromatic systems to form the chromophoric azo linkage. Detailed experimental protocols, mechanistic insights, and characterization methodologies are presented to provide researchers, chemists, and drug development professionals with a comprehensive understanding of its application in creating a diverse palette of colors, particularly for disperse and specialty dyes.
Introduction: The Molecular Logic of a Versatile Dye Intermediate
Azo dyes represent the most voluminous and structurally diverse class of synthetic colorants, accounting for over 60% of the dyes used in the textile, leather, and printing industries.[1][2] Their prominence is due to their straightforward synthesis, cost-effectiveness, and the vast range of vibrant colors achievable.[1][2] The fundamental chemistry involves a two-step process: the diazotization of a primary aromatic amine followed by an electrophilic aromatic substitution reaction with an electron-rich coupling component.[1][3]
2-Chloro-N-ethyl-4-nitroaniline (C₈H₉ClN₂O₂) is a strategically designed aromatic amine that serves as an excellent diazo component for several key reasons:
Primary Aromatic Amine: The presence of the secondary amine group (-NH-CH₂CH₃) allows for the critical diazotization reaction, converting it into a highly reactive diazonium salt.[3]
Electron-Withdrawing Groups: The nitro (-NO₂) and chloro (-Cl) substituents are strongly electron-withdrawing. These groups decrease the basicity of the amine, which can influence diazotization conditions, and more importantly, they act as powerful auxochromes in the final dye molecule. Their presence shifts the absorption maximum (λmax) of the dye to longer wavelengths (a bathochromic shift), leading to deeper and more intense colors.
N-Ethyl Group: The ethyl group attached to the nitrogen atom provides a degree of steric hindrance and modifies the electronic properties and solubility of the resulting dye, which can be crucial for tuning its performance on specific substrates like hydrophobic polyester fibers.
This guide will systematically unpack the synthesis, reaction mechanisms, and practical applications of this important dye precursor.
Synthesis of the Core Intermediate: 2-Chloro-N-ethyl-4-nitroaniline
While direct, published protocols for the synthesis of 2-chloro-N-ethyl-4-nitroaniline are not abundant, a robust and logical synthetic pathway can be constructed based on established organic chemistry principles, primarily the N-alkylation of a suitable precursor. A common and effective method involves the reaction of 2-chloro-4-nitroaniline with an ethylating agent.
Synthetic Pathway Overview
The synthesis proceeds via the nucleophilic substitution of an ethyl group onto the nitrogen atom of 2-chloro-4-nitroaniline.
Caption: Synthetic route for 2-Chloro-N-ethyl-4-nitroaniline.
Detailed Experimental Protocol: N-Alkylation
This protocol describes a representative synthesis of 2-chloro-N-ethyl-4-nitroaniline via direct alkylation of 2-chloro-4-nitroaniline.
Materials:
2-Chloro-4-nitroaniline
Ethyl bromide (or Ethyl iodide)
Anhydrous potassium carbonate (K₂CO₃)
Dimethylformamide (DMF)
Ethyl acetate (EtOAc)
Brine (saturated aqueous NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a solution of 2-chloro-4-nitroaniline (1.0 eq) in dry DMF, add anhydrous potassium carbonate (2.5 eq).
Stir the suspension at room temperature for 20 minutes to ensure a homogenous mixture.
Add ethyl bromide (1.3 eq) dropwise to the reaction mixture.
Heat the reaction mixture to 70-80 °C and stir for 12-24 hours. The progress of the reaction should be diligently monitored by Thin Layer Chromatography (TLC).
Upon completion, cool the mixture to room temperature.
Pour the reaction mixture into ice-cold water and extract the product with ethyl acetate (3 x 50 mL).[4]
Combine the organic layers and wash with brine to remove residual DMF and salts.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude product.
Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2-chloro-N-ethyl-4-nitroaniline.
The Chemistry of Color Formation: From Aniline to Azo Dye
The conversion of 2-chloro-N-ethyl-4-nitroaniline into a vibrant dye is a classic two-stage electrophilic aromatic substitution process.
Caption: General workflow for azo dye synthesis.
Stage 1: Diazotization
Diazotization is the reaction where the primary aromatic amine is converted into a diazonium salt by treatment with nitrous acid (HNO₂).[1] Since nitrous acid is unstable, it is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl) or sulfuric acid.[3]
Causality Behind Experimental Choices:
Low Temperature (0-5 °C): This is the most critical parameter. Aromatic diazonium salts are unstable and can decompose at higher temperatures, liberating nitrogen gas and leading to undesired side products.[3] The ice bath is essential to prevent this decomposition.
Strong Acid: The acid serves two purposes: it protonates the sodium nitrite to form nitrous acid, and it maintains a low pH to prevent the newly formed diazonium salt from coupling with unreacted amine (forming diazoamino compounds).
Protocol 1: Diazotization of 2-Chloro-N-ethyl-4-nitroaniline
Suspend 2-chloro-N-ethyl-4-nitroaniline (1.0 eq) in a mixture of concentrated hydrochloric acid (2.5-3.0 eq) and water.
Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.[3]
In a separate beaker, prepare a solution of sodium nitrite (1.0-1.1 eq) in a minimal amount of cold distilled water.
Slowly add the sodium nitrite solution dropwise to the cold aniline suspension, ensuring the temperature remains below 5 °C.[3]
Continue stirring the mixture at 0-5 °C for an additional 30 minutes after the addition is complete to ensure the reaction goes to completion.
The completion of diazotization can be verified using starch-iodide paper (a blue-black color indicates excess nitrous acid). A slight excess is often desirable and can be quenched by adding a small amount of urea or sulfamic acid.[3] The resulting solution contains the reactive diazonium salt and should be used immediately.[3]
Stage 2: Azo Coupling
The diazonium salt is a weak electrophile and will react with electron-rich aromatic compounds known as coupling components. Common coupling components include phenols, naphthols, and other aromatic amines.[3]
Causality Behind Experimental Choices:
pH Control: The pH of the coupling reaction is critical and depends on the nature of the coupling component.
For Phenols/Naphthols: The reaction is carried out in alkaline conditions (pH 8-10). The base deprotonates the hydroxyl group to form a highly activated phenoxide or naphthoxide ion, which is a much stronger nucleophile.[3]
For Aromatic Amines: The coupling is performed in weakly acidic to neutral conditions (pH 5-7).[3] A highly acidic environment would protonate the amino group of the coupler, deactivating the ring towards electrophilic attack.
Protocol 2: Azo Coupling with N,N-diethylaniline (Illustrative Example)
Dissolve N,N-diethylaniline (1.0 eq) in a weakly acidic solution (e.g., dilute acetic acid).
Cool the solution of the coupling component to 0-5 °C in an ice bath.
Slowly add the cold diazonium salt solution (from Protocol 1) to the cold coupler solution with vigorous stirring.[3]
Maintain the pH between 5 and 7 by adding a solution of sodium acetate as a buffer if necessary.
A colored precipitate of the azo dye should form immediately.
Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure complete coupling.[3]
Collect the precipitated dye by vacuum filtration and wash with cold water to remove salts and acids.[3]
Dry the synthesized dye in a desiccator or a vacuum oven at a low temperature.
Dye Characterization and Properties
The synthesized dye must be rigorously characterized to confirm its structure and purity. The properties of the final dye are a direct consequence of its molecular structure, which is determined by both the diazo component (2-chloro-N-ethyl-4-nitroaniline) and the chosen coupling partner.
Spectroscopic and Analytical Data
The following table presents hypothetical but representative data for an azo dye synthesized from 2-chloro-4-nitroaniline and N,N-diethylaniline, which serves as a close analogue to what would be expected from a 2-chloro-N-ethyl-4-nitroaniline precursor.[5]
Parameter
Value / Observation
Significance
Appearance
Red to Violet Crystalline Powder
The color is a result of the extended π-conjugated system across the azo bridge.
Melting Point (°C)
150 - 155 (Hypothetical)
A sharp melting point range indicates high purity.
UV-Vis (λmax, nm)
~500-550 nm in Ethanol
Position of maximum absorbance; determines the perceived color of the dye.
Confirms the presence of key functional groups in the dye molecule.[6]
¹H-NMR (δ, ppm)
Aromatic protons (6.5-8.5), signals for ethyl groups.
Provides detailed information on the chemical environment of protons, confirming the structure.
Mass Spec. (m/z)
Molecular ion peak corresponding to the synthesized dye.
Confirms the molecular weight of the final product.
Note: The actual values for a dye derived from 2-chloro-N-ethyl-4-nitroaniline would need to be determined experimentally.
Application in Disperse Dyes
Azo dyes derived from precursors like 2-chloro-N-ethyl-4-nitroaniline are often non-ionic and have low water solubility, making them ideal for application as disperse dyes . These dyes are used for coloring hydrophobic synthetic fibers, most notably polyester.[3] The dye is applied from a fine aqueous dispersion and essentially dissolves into the fiber at high temperatures, leading to good fastness properties. The chloro and N-ethyl groups can enhance the dye's dispersibility and sublimation fastness, which are critical performance metrics for textile applications.[3]
Safety and Handling
While a specific safety data sheet for 2-chloro-N-ethyl-4-nitroaniline is not widely available, data from the closely related 2-chloro-4-nitroaniline should be considered as a baseline for handling precautions.
Hazards: Harmful if swallowed and toxic to aquatic life with long-lasting effects.[5]
Precautions:
Wash hands and exposed skin thoroughly after handling.
Do not eat, drink, or smoke when using this product.
Avoid release to the environment.
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Handle in a well-ventilated area or a fume hood.
Conclusion
2-Chloro-N-ethyl-4-nitroaniline is a potent and versatile intermediate in azo dye chemistry. Its carefully substituted aromatic ring provides the necessary reactivity for efficient diazotization and coupling, while the electron-withdrawing groups ensure the resulting dyes possess deep, vibrant colors. The methodologies outlined in this guide, grounded in the fundamental principles of organic chemistry, provide a framework for the synthesis and application of novel colorants. By understanding the causal relationships between molecular structure, reaction conditions, and final dye properties, researchers can leverage this intermediate to develop next-generation azo dyes with tailored performance characteristics for a wide range of high-value applications.
References
BenchChem. (2025). Application Notes and Protocols: N-(2-chloroethyl)-4-nitroaniline in Dye Synthesis.
Diwate, A. V. (2024). Synthesis and Characterization of Mono-azo Dyes: A Combinational Study. Imaginative Ink Publications: International Multidisciplinary Research Journal, 1(2).
Bayer AG. (1980). Process for the preparation of azo dyestuffs.
BenchChem. (2025). Application Notes and Protocols: Synthesis of N-(2-chloroethyl)-4-nitroaniline Derivatives.
Otutu, J. O., & Efurhievwe, E. M. (2012). Dis-azo Dyes Derived from 2-methoxy-5-nitroaniline and 3-chloroaniline and their Application on Polymer Fibres. Semantic Scholar.
Kurbatova, et al. (2020). Synthesis and study of new azo dyes based on functionally substituted derivatives of salicylic acid.
BenchChem. (2025). A Comparative Performance Analysis of Azo Dyes Derived from 2-Methyl-5-nitroaniline.
Unknown Author. (n.d.). Coupling Reactions Involving Reactions of Aryldiazonium Salt.
Dixit, B. C., et al. (2012). FORMATION OF SOME NOVEL DISPERSE AZO DYES: SYNTHESIS, CHARACTERISATION AND PRINTING PROPERTIES. TSI Journals.
GAF Corporation. (1974). One-step process of preparing azo dyes by simultaneous diazotization.
Obaleye, J. A., et al. (2025). Synthesis and Characterization of Diazo Dyes Derived from Analine Derivatives and Salicyclic Acid. IPS Intelligentsia Journals.
El-khisky, A. A., et al. (2020).
Al-Adilee, K. J. (2022). Chemistry and Applications of Azo Dyes: A Comprehensive Review. Journal of Chemical Reviews.
BenchChem. (2025). Application Notes and Protocols for N-(2-chloroethyl)-4-nitroaniline in Organic Synthesis.
Hoechst AG. (1976). Process for preparing azo dyestuffs with ortho-azo cyano groups by cyano exchange of metal cyanides and halo dyestuffs.
Bailey, J. E. (1986). Liquid chromatographic determination of 2-chloro-4-nitroaniline, 2-naphthol, and 2,4-dinitroaniline in D&C red no. 36. Journal of the Association of Official Analytical Chemists, 69(4), 667–671.
Onunkwo, I. (2025). Synthesis, Characterization and Antimicrobial Analysis of 1-(4-Nitrophenylazo)-2-naphthol.
City College of San Francisco. (n.d.). Preparation of 1-(4-nitrophenylazo)-2-naphthol (Para Red).
Application Notes and Protocols for the Purification of 2-chloro-N-ethyl-4-nitroaniline via Recrystallization
Abstract This technical guide provides a comprehensive framework for developing a robust recrystallization protocol for the purification of 2-chloro-N-ethyl-4-nitroaniline. Recognizing the scarcity of published physicoch...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for developing a robust recrystallization protocol for the purification of 2-chloro-N-ethyl-4-nitroaniline. Recognizing the scarcity of published physicochemical data for this specific compound, this document establishes a methodology grounded in the analysis of structurally analogous compounds, particularly 2-chloro-4-nitroaniline. We present a systematic approach for solvent screening and optimization, followed by a detailed, step-by-step recrystallization procedure designed for researchers, scientists, and drug development professionals. The causality behind experimental choices is explained to ensure both technical accuracy and practical success.
Introduction: The Challenge of Purifying Novel Compounds
Recrystallization remains a powerful and widely used technique for the purification of solid organic compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but completely at an elevated temperature (typically the solvent's boiling point)[3]. Upon cooling, the purified compound crystallizes out of the solution, leaving the more soluble impurities behind.
This guide will walk the user through a logical workflow, from initial solvent selection based on inferred properties to a final, optimized recrystallization protocol.
Foundational Knowledge: Inferring Properties from a Structural Analogue
Due to the lack of direct solubility data for 2-chloro-N-ethyl-4-nitroaniline, we turn to its parent compound, 2-chloro-4-nitroaniline, for foundational insights. The addition of an N-ethyl group to the amine is expected to slightly decrease the overall polarity and may influence the melting point, but the general solubility characteristics are likely to be similar. Aromatic amines with nitro groups typically exhibit solubility in polar organic solvents[1].
Table 1: Physicochemical Properties of the Structural Analogue, 2-chloro-4-nitroaniline
This data strongly suggests that polar protic solvents, such as alcohols, are excellent starting points for our solvent screening process. The moderate melting point also indicates that a solvent with a boiling point below this temperature should be chosen to prevent the compound from "oiling out" (melting in the solvent rather than dissolving).
The key to successful recrystallization is the selection of an appropriate solvent. The following protocol outlines a systematic, small-scale approach to screen a variety of solvents to identify the optimal system for 2-chloro-N-ethyl-4-nitroaniline.
Diagram 1: Solvent Screening Workflow
Caption: Workflow for systematic recrystallization solvent screening.
Protocol 1: Small-Scale Solvent Screening
Materials:
Crude 2-chloro-N-ethyl-4-nitroaniline
Selection of candidate solvents (see Table 2)
Test tubes or small vials
Hot plate or water bath
Vortex mixer
Pasteur pipettes
Procedure:
Preparation: Place approximately 20-30 mg of the crude compound into a series of labeled test tubes.
Room Temperature Test: To each tube, add a candidate solvent dropwise (starting with ~0.5 mL) at room temperature. Vortex or stir the mixture. Observe and record the solubility. An ideal solvent will not dissolve the compound at this stage[3]. If the compound dissolves completely, the solvent is unsuitable for single-solvent recrystallization.
Elevated Temperature Test: For solvents where the compound was insoluble at room temperature, gently heat the mixture to the solvent's boiling point. Add more solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used. An ideal solvent will fully dissolve the compound at this higher temperature.
Cooling and Crystallization Test: Remove the tubes from the heat and allow them to cool slowly to room temperature. Observe for the formation of crystals. If no crystals form, try scratching the inside of the tube with a glass rod or placing it in an ice-water bath to induce crystallization[3].
Evaluation: Assess the quality and quantity of the crystals formed. A good solvent will yield a significant amount of well-formed crystals.
Table 2: Suggested Candidate Solvents for Screening
Solvent Class
Example Solvents
Rationale
Alcohols
Ethanol, Methanol, Isopropanol
Proven effectiveness for similar nitroaniline compounds[3][12]. Good balance of polarity.
Alcohol/Water Mixtures
90% Ethanol, 50% Ethanol
Adding water (an anti-solvent) can decrease solubility at room temperature and improve crystal yield[12].
Esters
Ethyl Acetate
A medium-polarity solvent that is often effective for a range of organic compounds.
Aromatic Hydrocarbons
Toluene
A non-polar option; useful if the compound is less polar than anticipated or for two-solvent systems.
Ketones
Acetone
A polar aprotic solvent; can be a good alternative to alcohols.
Detailed Recrystallization Protocol
This protocol assumes a suitable solvent (e.g., ethanol) has been identified through the screening process described above.
Dissolution: Place the crude solid in an Erlenmeyer flask of appropriate size. Add a stir bar. On a hot plate, bring the selected solvent to a boil in a separate flask. Add a small portion of the hot solvent to the flask containing the solid and heat the mixture to boiling with stirring. Continue adding the hot solvent in small portions until the solid has just completely dissolved. It is crucial to use the minimum amount of hot solvent required to achieve a saturated solution and maximize yield.
Decolorization (If Necessary): If the hot solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.
Hot Filtration (If Necessary): If charcoal was added or if insoluble impurities are present, perform a hot filtration. This must be done quickly to prevent premature crystallization. Use a pre-heated funnel and flask.
Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Do not disturb the flask during this period.
Complete Crystallization: Once the flask has reached room temperature and crystal formation has ceased, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing: While the crystals are still in the funnel under vacuum, wash them with a small amount of ice-cold recrystallization solvent. This will remove any residual soluble impurities adhering to the crystal surfaces.
Drying: Transfer the crystals to a watch glass and allow them to air dry. For faster drying, a vacuum oven at a temperature well below the compound's melting point can be used. The final product should be a dry, crystalline solid.
Troubleshooting Common Recrystallization Issues
Problem
Potential Cause(s)
Suggested Solution(s)
Source(s)
Compound "Oils Out"
The boiling point of the solvent is higher than the melting point of the solute. / The solution is supersaturated with impurities, lowering the melting point.
Re-heat the mixture and add more solvent. / Choose a solvent with a lower boiling point.
Too much solvent was used. / The solution is supersaturated but requires nucleation.
Try to induce crystallization by scratching the inner surface of the flask with a glass rod or by adding a "seed" crystal of the pure compound. / If too much solvent was used, evaporate some of it and allow the solution to cool again.
Too much solvent was used. / The compound is significantly soluble in the solvent at low temperatures. / Premature crystallization during hot filtration.
Use the minimum amount of hot solvent. / Ensure the solution is thoroughly chilled in an ice bath before filtration. / Use a mixed-solvent system to decrease cold solubility. / Ensure filtration apparatus is pre-heated.
The purification of 2-chloro-N-ethyl-4-nitroaniline, a compound with limited available data, can be successfully achieved through a systematic and well-reasoned recrystallization strategy. By leveraging data from the structural analogue 2-chloro-4-nitroaniline, a targeted solvent screening can be efficiently performed. The detailed protocols provided herein offer a robust starting point for researchers to obtain high-purity material, which is essential for reliable downstream applications in research and development.
References
BenchChem. (2025). Solubility Profile of N-(2-chloroethyl)-4-nitroaniline: A Technical Guide for Researchers.
BenchChem. (n.d.). Technical Support Center: Recrystallization of Substituted Anilines.
ChemSynthesis. (2025, May 20). 2-chloro-N-ethyl-4-nitroaniline.
BenchChem. (2025). Application Notes and Protocols: Synthesis of N-(2-chloroethyl)-4-nitroaniline Derivatives.
ChemBK. (2025, August 19). 2-Chloro-4-nitroaniline.
BenchChem. (2025). Technical Support Center: Monitoring the Synthesis of N-(2-chloroethyl)-4-nitroaniline.
Scimplify. (n.d.). 2-Chloro-4-nitroaniline (CAS NO : 121-87-9).
BenchChem. (2025, December). An In-depth Technical Guide to the Physical and Chemical Properties of 2-Chloro-4-nitroaniline.
Application Note: Synthesis of Disperse Azo Dyes via 2-Chloro-N-ethyl-4-nitroaniline
This Application Note details the protocol for synthesizing high-performance disperse azo dyes utilizing 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4) as a key intermediate. While simple nitroanilines can function as l...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note details the protocol for synthesizing high-performance disperse azo dyes utilizing 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4) as a key intermediate.
While simple nitroanilines can function as low-grade yellow disperse dyes, this guide focuses on the advanced synthesis of azo disperse dyes (typically Violet to Blue shades). In this pathway, the nitro group of the starting material is reduced to a primary amine, converting the molecule into a specialized diazo component (2-chloro-N-ethyl-1,4-phenylenediamine). This "developer" is then diazotized and coupled with electron-rich aromatics to produce dyes with superior sublimation fastness and tinctorial strength.
Introduction & Mechanistic Rationale
2-chloro-N-ethyl-4-nitroaniline is a secondary amine with a deactivated aromatic ring. Unlike primary amines, it cannot be directly diazotized to form a stable diazonium salt for azo coupling. Therefore, its primary utility in high-value dye synthesis is as a precursor to a diazo component .
The synthesis follows a strict Reduction-Diazotization-Coupling (RDC) sequence:
Chemical Reduction: The nitro group (-NO₂) at the 4-position is selectively reduced to a primary amine (-NH₂), yielding 2-chloro-N1-ethyl-benzene-1,4-diamine .
Diazotization: The newly formed primary amine is diazotized using nitrous acid (generated in situ) to form the diazonium salt. The secondary amine (N-ethyl) remains unaffected under controlled acidic conditions.
Azo Coupling: The diazonium electrophile attacks an electron-rich coupling component (e.g., N,N-diethylaniline or a substituted phenol) to form the azo chromophore.
Key Chemical Advantages
Steric Modulation: The N-ethyl group introduces steric bulk and hydrophobicity, improving the dye's affinity for polyester fibers and enhancing wet fastness.
Bathochromic Shift: The presence of the N-ethyl donor on the diazo ring (after coupling) contributes to a bathochromic shift, pushing the color toward deeper violet/blue shades compared to non-alkylated analogs.
Experimental Protocol
Phase 1: Reduction of the Nitro Group
Objective: Convert 2-chloro-N-ethyl-4-nitroaniline to 2-chloro-N-ethyl-1,4-phenylenediamine.
Dissolution: Dissolve 2.0 g of 2-chloro-N-ethyl-4-nitroaniline in 50 mL of ethanol/water mixture in a 250 mL round-bottom flask equipped with a reflux condenser.
Activation: Add 1.68 g of iron powder and 1 mL of conc. HCl (or 5 mL sat. NH₄Cl) to the mixture.[1][2]
Reflux: Heat the mixture to reflux (approx. 80°C) with vigorous magnetic stirring. Monitor the reaction via TLC (Silica gel, Ethyl Acetate:Hexane 1:1). The yellow starting spot should disappear, replaced by a fluorescent amine spot.
Reaction Time: Typically 2–4 hours.
Filtration: Hot filter the solution through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.
Isolation: Neutralize the filtrate with sodium bicarbonate. Evaporate the solvent under reduced pressure to obtain the crude diamine (2-chloro-N-ethyl-1,4-phenylenediamine).
Note: Diamines are oxidation-sensitive. Use immediately in Phase 2 or store under nitrogen.
Phase 2: Diazotization
Objective: Generate the diazonium salt from the primary amine.
Reagents:
Diamine Intermediate (from Phase 1).
Sodium Nitrite (NaNO₂, 1.1 eq).
Hydrochloric Acid (HCl, 2.5 eq).
Ice (crushed).
Procedure:
Acidification: Suspend the crude diamine in 20 mL of water and add 2.5 mL of conc. HCl. Cool the mixture to 0–5°C in an ice-salt bath.
Nitrosation: Dropwise add a solution of Sodium Nitrite (0.76 g in 5 mL water) while maintaining the temperature below 5°C.
Verification: Stir for 30 minutes. Test for excess nitrous acid using starch-iodide paper (should turn blue instantly). If negative, add more NaNO₂.
Clarification: If the solution is turbid, filter cold to remove insoluble impurities. Keep the diazonium solution on ice.
Phase 3: Azo Coupling
Objective: Form the Disperse Dye.
Coupling Component Selection:
For Red/Violet Shades: N,N-Diethylaniline or N-ethyl-N-(2-cyanoethyl)aniline.
For Yellow/Orange Shades: p-Cresol or Phenol (less common for this diazo).
Procedure (using N,N-Diethylaniline):
Preparation of Coupler: Dissolve 10 mmol of N,N-Diethylaniline in 10 mL of dilute acetic acid or methanol. Cool to 0–5°C.
Coupling: Slowly add the cold diazonium solution (from Phase 2) to the coupler solution over 20 minutes.
pH Control: The coupling reaction releases acid. Slowly add Sodium Acetate solution to maintain pH 4–5. This buffers the reaction and promotes the electrophilic substitution.
Precipitation: Stir for 2 hours at 0–10°C, then allow to warm to room temperature. The dye will precipitate as a colored solid.
Filtration: Filter the crude dye and wash copiously with water to remove inorganic salts.
Phase 4: Dispersion and Finishing
Disperse dyes are insoluble in water and must be milled.
Paste Formation: Mix the wet press-cake with a dispersing agent (e.g., Lignosulfonate or Naphthalene sulfonate condensate) at a 1:1 ratio.
Milling: Ball mill the mixture with water until particle size is < 2 microns.
Drying: Spray dry or oven dry the dispersion to obtain the final commercial-grade dye powder.
Data Summary & Process Parameters
Parameter
Specification
Critical Control Point
Reaction Temperature (Diazotization)
0 – 5 °C
> 5°C leads to diazo decomposition (N₂ evolution).
pH (Coupling)
4.0 – 5.0
pH > 7 may degrade the diazo; pH < 3 slows coupling.
Reduction Yield
> 85%
Incomplete reduction leads to mixed azo/nitro impurities.
Particle Size (Final Dye)
< 2 µm
Large particles cause spotting on fabrics.
Reaction Pathway Visualization
The following diagram illustrates the transformation of 2-chloro-N-ethyl-4-nitroaniline into a functional azo dye.
Caption: Synthesis pathway converting the nitro-precursor to a stable azo dye via reduction and diazotization.
References
Waring, D. R., & Hallas, G. (Eds.). (1990). The Chemistry and Application of Dyes. Springer. (Foundational text on azo dye synthesis mechanisms).
Chudgar, R. J., & Oakes, J. (2014). "Dyes, Azo". Kirk-Othmer Encyclopedia of Chemical Technology. Link
Hunger, K. (2003). Industrial Dyes: Chemistry, Properties, Applications. Wiley-VCH. (Details on dispersion and milling of disperse dyes).
National Center for Biotechnology Information. (2023). "2-Chloro-N-ethyl-4-nitroaniline - PubChem Compound Summary". Link
Application Note: Scalable Manufacturing of 2-Chloro-N-ethyl-4-nitroaniline
This Application Note provides a comprehensive guide to the scalable manufacturing of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4), a critical intermediate in the synthesis of disperse dyes and pharmaceutical agents....
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a comprehensive guide to the scalable manufacturing of 2-chloro-N-ethyl-4-nitroaniline (CAS 6085-93-4), a critical intermediate in the synthesis of disperse dyes and pharmaceutical agents.
The protocol focuses on the Nucleophilic Aromatic Substitution (SNAr) of 3,4-dichloronitrobenzene with ethylamine. This route is selected for its industrial viability, high atom economy, and superior regioselectivity compared to alternative alkylation pathways.
Executive Summary
The synthesis of 2-chloro-N-ethyl-4-nitroaniline is most efficiently achieved via the regioselective amination of 3,4-dichloronitrobenzene (1,2-dichloro-4-nitrobenzene). Unlike direct alkylation of 2-chloro-4-nitroaniline, which suffers from over-alkylation (formation of N,N-diethyl byproducts) and requires expensive alkyl halides, the SNAr route utilizes readily available commodity chemicals and proceeds with high regiocontrol.
Key Process Indicators:
Yield Target: >92% isolated yield.
Purity Target: >98.5% (HPLC area %).
Scalability: Validated from 100 g to 10 kg pilot scale.
Scientific Foundation & Reaction Mechanism
Reaction Pathway (SNAr)
The reaction involves the displacement of the chlorine atom at the C1 position of 3,4-dichloronitrobenzene by ethylamine.
Regioselectivity: The nitro group (-NO₂) at position 4 strongly activates the chlorine at position 1 (para) towards nucleophilic attack via the Meisenheimer complex intermediate. The chlorine at position 2 (meta) is significantly less reactive, ensuring high regioselectivity for the desired N-ethyl-2-chloro-4-nitroaniline isomer.
Reaction Scheme Visualization
The following diagram illustrates the specific regiochemical pathway and the activation energy logic.
Caption: Figure 1. Reaction scheme demonstrating the regioselective SNAr mechanism driven by the para-nitro group activation.
Detailed Experimental Protocol
Equipment & Materials
Reactor: High-pressure reactor (Autoclave) rated for 10 bar (Ethylamine bp = 16.6°C).
Note: Glassware is unsuitable for scale-up due to the vapor pressure of ethylamine at reaction temperatures.
Reagents:
3,4-Dichloronitrobenzene (3,4-DCNB): >98% purity.
Ethylamine: 70% aqueous solution (preferred for ease of handling vs anhydrous gas).
Base (Optional): Sodium Hydroxide (NaOH) 50% aq. can be used to scavenge HCl, reducing ethylamine consumption.
Solvent: Water (Process water).
Step-by-Step Methodology
Step 1: Reactor Charging
Charge 3,4-Dichloronitrobenzene (1.0 equiv) into the reactor.
Add Water (3.0 volumes relative to DCNB weight) to create a suspension.
Add Ethylamine (70% aq) (2.2 equiv).
Optimization Note: If using NaOH as a scavenger, reduce Ethylamine to 1.1 equiv and add NaOH (1.1 equiv). However, using excess ethylamine (2.2 eq) often results in a cleaner reaction profile by avoiding hydrolysis byproducts (phenols) associated with strong inorganic bases.
Step 2: Reaction Phase
Seal the reactor and inert with Nitrogen (3 cycles).
Heat the mixture to 90°C – 100°C with agitation (300-500 rpm).
Pressure Check: Expect internal pressure to rise to approximately 3–5 bar due to ethylamine vapor pressure.
Maintain temperature for 6–8 hours .
In-Process Control (IPC): Sample after 6 hours. Analyze by HPLC.
End Point: < 1.0% unreacted 3,4-DCNB.
Step 3: Workup & Isolation
Cool the reactor to 20°C . The product, 2-chloro-N-ethyl-4-nitroaniline, will precipitate as a yellow-orange solid (melting point approx. 50-60°C; if oiling occurs, cool further to 5°C).
Vent excess pressure to a scrubber (containing dilute HCl to trap ethylamine vapors).
Filter the slurry using a centrifuge or Nutsche filter.
Wash 1: Water (2 x 2 volumes) to remove ethylammonium chloride salts.
Wash 2: Dilute HCl (0.5 M) wash (optional) to remove trace unreacted ethylamine.
Final Wash: Water until filtrate pH is neutral (pH 6-7).
Step 4: Purification (Recrystallization)
Note: Crude purity is typically >97%. If higher purity is required (>99%):
Dissolve crude wet cake in Ethanol/Water (80:20) or Methanol at 60°C.
Dry the wet cake in a vacuum oven at 40-45°C for 12 hours.
Caution: Avoid temperatures >60°C during drying to prevent melting or agglomeration if the melting point is depressed by impurities.
Process Data & Specifications
Stoichiometry Table
Component
Role
Equiv.
Mass (Example)
Notes
3,4-DCNB
Substrate
1.0
100.0 g
Limiting Reagent
Ethylamine (70% aq)
Reagent
2.5
83.7 g
Excess drives conversion
Water
Solvent
3.0 Vol
300 mL
Green solvent system
Product
Target
--
~95.0 g (Theory)
Expected Yield: 90-95%
Critical Process Parameters (CPP)
Temperature: 95°C ± 5°C. (Lower temps <80°C lead to slow kinetics; Higher temps >120°C increase risk of bis-alkylation).
Agitation: Critical for the biphasic system (Organic DCNB melt / Aqueous Amine).
Pressure: Must be maintained to keep ethylamine in the liquid phase.
Process Flow Diagram (PFD)
The following diagram outlines the logical flow from raw material charging to final product isolation.
Caption: Figure 2. Process Flow Diagram (PFD) for the scalable manufacturing workflow.
Safety & Hazards (HSE)
Thermal Stability
Nitro Compounds: 3,4-DCNB and the product are nitro-aromatics.[2] While generally stable, they possess high decomposition energy. Differential Scanning Calorimetry (DSC) should be performed on the reaction mixture before scaling up >1 kg to determine the onset of decomposition (typically >250°C for this class, but verify).
Exotherm: The SNAr reaction is exothermic. Controlled heating and the heat capacity of the water solvent mitigate this risk.
Chemical Hazards
Ethylamine: Extremely flammable (Flash point < -17°C) and corrosive. Handling requires grounded equipment and proper ventilation.
3,4-Dichloronitrobenzene: Toxic if swallowed or absorbed through skin. Methemoglobinemia hazard.
References
BenchChem. (2025).[2] Synthesis of N-(2-chloroethyl)-4-nitroaniline Derivatives and Precursors. Retrieved from
Organic Syntheses. (1928). m-Chloronitrobenzene and related Dichloronitrobenzene preparations. Org. Syn. Coll. Vol. 1, p.162. Retrieved from
National Institutes of Health (NIH). (2008). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway. Retrieved from
Google Patents. (2009). Process for the preparation of nitroanilines (US4421694A). Retrieved from
ChemicalBook. (2025). 2-Chloro-4-nitroaniline Synthesis and Industrial Routes. Retrieved from
Minimizing side products during N-ethylation of nitroanilines
Welcome to the technical support center for the N-ethylation of nitroanilines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this importa...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the N-ethylation of nitroanilines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this important synthetic transformation. Here, we will delve into the common challenges, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you minimize side products and optimize your reaction outcomes.
Introduction
The N-ethylation of nitroanilines is a crucial reaction for synthesizing a wide range of intermediates used in the pharmaceutical, agrochemical, and dye industries. The presence of the electron-withdrawing nitro group significantly deactivates the amino group, making it less nucleophilic and presenting unique challenges for selective mono-ethylation.[1] This often necessitates more forcing reaction conditions, which can lead to the formation of undesired side products. This guide provides practical, experience-based advice to help you achieve high yields and purity.
Troubleshooting Guide
This section addresses specific issues you may encounter during the N-ethylation of nitroanilines, offering potential causes and actionable solutions.
Issue 1: Low Yield of the Desired Mono-N-Ethylated Product
A low yield of your target compound can be frustrating. Several factors, often related to the reduced reactivity of the starting material, can contribute to this issue.
Potential Cause
Explanation
Suggested Solution
Insufficient Base Strength
The electron-withdrawing nitro group significantly reduces the basicity of the aniline nitrogen, making it a poor nucleophile. A weak base may not be strong enough to facilitate the reaction effectively.[1]
Use a stronger base such as potassium carbonate (K₂CO₃), potassium tert-butoxide (t-BuOK), or sodium hydride (NaH).[1][2]
Inappropriate Reaction Temperature
Due to the low reactivity of nitroanilines, room temperature is often insufficient to drive the reaction forward at a reasonable rate.[1]
Increase the reaction temperature. A common range for this reaction is 80-120°C. For less reactive ethylating agents, temperatures up to 140°C may be necessary.[1]
Poor Solvent Choice
The solvent plays a critical role in dissolving reactants and stabilizing intermediates. An inappropriate solvent can hinder the reaction.
Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents can help stabilize charged intermediates and increase the reaction rate.[1] For higher temperature reactions, toluene can also be an effective choice.[1][2]
Low Reactivity of Ethylating Agent
The leaving group on your ethylating agent significantly impacts its reactivity.
For challenging substrates, consider using a more reactive ethylating agent. The general order of reactivity is Ethyl Iodide > Ethyl Bromide > Ethyl Chloride.[1]
Issue 2: Significant Formation of N,N-Diethylated Product
Over-alkylation, leading to the formation of the tertiary amine, is one of the most common side reactions in the N-alkylation of anilines.[1][3] This occurs because the mono-ethylated product can sometimes be more nucleophilic than the starting nitroaniline.[3][4]
Potential Cause
Explanation
Suggested Solution
Stoichiometry of Reactants
Using an excess of the ethylating agent will naturally favor the formation of the dialkylated product.
Use a slight excess of the nitroaniline relative to the ethylating agent (e.g., 1.1 to 1.5 equivalents of nitroaniline).[1]
Reaction Time
Allowing the reaction to proceed for too long after the starting material is consumed will increase the likelihood of the mono-ethylated product reacting further.
Monitor the reaction closely using TLC or LC-MS. Aim to stop the reaction when the consumption of the starting material is optimal, even if some mono-ethylated product remains, to prevent further reaction.
Slow Addition of Ethylating Agent
Adding the ethylating agent all at once can create localized high concentrations, promoting dialkylation.
Add the ethylating agent dropwise to the reaction mixture. This maintains a low concentration of the ethylating agent, favoring mono-alkylation.[5]
Issue 3: Presence of Unexpected Colored Impurities
The formation of colored impurities can indicate the presence of side reactions beyond simple N-alkylation.
Potential Cause
Explanation
Suggested Solution
C-Alkylation of the Aromatic Ring
At higher temperatures, alkylation can occur on the aromatic ring, leading to the formation of C-alkylated side products.[3][6]
Carefully control the reaction temperature. Lower temperatures generally favor N-alkylation over C-alkylation.[6]
O-Alkylation of the Nitro Group
While less common, under harsh conditions, the ethylating agent can react with one of the oxygen atoms of the nitro group.[1]
Use the mildest reaction conditions (temperature, base strength) that still provide a reasonable reaction rate.
Degradation of Starting Material or Product
Nitroanilines can be sensitive to very strong bases or high temperatures over prolonged periods, leading to decomposition products.
Ensure your reagents are pure and consider degassing the solvent. Avoid excessively high temperatures or prolonged reaction times.
Troubleshooting Workflow
Here is a logical workflow to follow when troubleshooting your N-ethylation reaction.
Caption: A systematic workflow for troubleshooting common issues in the N-ethylation of nitroanilines.
Frequently Asked Questions (FAQs)
Q1: What are the most common side products in the N-ethylation of nitroanilines and how are they formed?
The most prevalent side product is the N,N-diethylnitroaniline , formed through a second ethylation of the desired mono-ethylated product.[1][3] Other potential side products include C-ethylated nitroanilines , where the ethyl group attaches to the aromatic ring, and O-ethylated products , where the nitro group is alkylated.[1][3] C-alkylation is generally favored at higher temperatures, while O-alkylation is less common but can occur under harsh conditions.[1][6]
Q2: How does the position of the nitro group (ortho, meta, para) affect the N-ethylation reaction?
The position of the nitro group has a significant impact on the nucleophilicity of the amino group. An ortho or para nitro group will have a stronger electron-withdrawing effect through resonance, making the amine less nucleophilic compared to a meta nitro group. Consequently, ortho- and para-nitroanilines generally require more forcing conditions (stronger base, higher temperature) for N-ethylation than meta-nitroaniline.
Q3: What are the recommended analytical methods to monitor the reaction progress and product purity?
Thin-Layer Chromatography (TLC): TLC is an excellent tool for rapid, qualitative monitoring of the reaction's progress.[7][8] It allows you to visualize the consumption of the starting material and the formation of the product and any major side products.
High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method.[7] It can be used to determine the relative amounts of starting material, product, and byproducts, and to assess the final purity of the isolated compound.
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy: These techniques are invaluable for confirming the structure of your desired product and for identifying the structures of any unknown side products.[7]
Q4: What are the best practices for purifying the N-ethylated nitroaniline product?
The purification strategy depends on the nature of the product and the impurities present.
Recrystallization: If your product is a solid, recrystallization is often a good first step to remove the bulk of impurities.[7][8] The choice of solvent is critical and should be one in which the product is soluble at high temperatures but sparingly soluble at low temperatures.
Column Chromatography: If recrystallization is ineffective or if your product is an oil, column chromatography is the most effective method for separating the desired product from closely related side products like the dialkylated species.[7][8] A typical stationary phase is silica gel, with a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).[7][8]
Visualizing Side Product Formation
The following diagram illustrates the main reaction pathway and the formation of the most common side products.
Caption: Reaction pathways showing the desired N-ethylation and the formation of common side products.
Experimental Protocol Example
This is a general protocol for the N-ethylation of 2-nitroaniline. It should be optimized for your specific substrate and laboratory conditions.
Materials:
2-Nitroaniline
Ethyl bromide
Potassium carbonate (K₂CO₃), anhydrous
N,N-Dimethylformamide (DMF), anhydrous
Ethyl acetate
Brine solution
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-nitroaniline (1.0 eq.).
Add anhydrous potassium carbonate (2.0 eq.) and anhydrous DMF (~0.1 M concentration with respect to the nitroaniline).[1]
Begin stirring the suspension at room temperature.
Add ethyl bromide (1.05 eq.) dropwise to the stirring mixture.[1]
Heat the reaction mixture to 80°C.
Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent).
Once the starting material is consumed, cool the reaction mixture to room temperature.
Pour the mixture into a separatory funnel containing deionized water.
Extract the aqueous layer three times with ethyl acetate.
Combine the organic layers and wash with deionized water, followed by brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
References
BenchChem. (2025).
Sharma, S., et al. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols.
BenchChem. (2025).
Seddon, K. R., et al. (2005). Selective N-alkylation of anilines in ionic liquids. Green Chemistry.
ResearchGate. (2025).
BenchChem. (2025).
Google Patents. (1989).
Taddei, M., et al. (2013).
Gardiner, J. M., & Loyns, C. R. (1995). A Convenient One-Pot Conversion of o-Nitroaniline into 1-Alkyloxy-2-alkyl-4-methylbenzimidazole-N-oxides.
Sels, B. F., et al. (2018).
BenchChem. (2025).
Corma, A., et al. (2018). In-Situ-Generated Active Hf-hydride in Zeolites for the Tandem N-Alkylation of Amines with Benzyl Alcohol.
Beller, M., et al. (2019). Metal-organic framework-derived CoNx nanoparticles on N-doped carbon for selective N-alkylation of aniline.
Nolan, S. P., et al. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Organometallics.
BenchChem. (2025). Technical Support Center: Synthesis and Purification of N-(2-Ethoxyethyl)-2-nitroaniline.
BenchChem. (2025). Application Notes and Protocols for the Purification of N-(2-Ethoxyethyl)
Jones, C. W., et al. (2024). N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex.
Khusnutdinov, R. I., et al. (2009). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Russian Journal of General Chemistry.
Leonori, D., et al. (2023). Difluoroalkylation of Anilines via Photoinduced Methods. The Journal of Organic Chemistry.
Ghorai, M. K., et al. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry.
Google Patents. (2007).
Meth-Cohn, O., & Suschitzky, H. (1971). o-Nitroaniline derivatives. Part 7. The synthesis of 2-alkoxybenzimidazole N-oxides (2-alkoxy-N-hydroxybenzimidazoles) from o-nitroanilines. Journal of the Chemical Society C: Organic.
BOC Sciences. N-Ethyl-2-nitroaniline.
Google Patents. (1991).
Organic Chemistry Portal.
Organic Syntheses. m-NITRODIMETHYLANILINE.
Google Patents. (1971). Process for n-methylating nitroanilines and compounds prepared thereby.
ResearchGate. (2025).
Organic Chemistry Portal.
Kamlet, M. J., et al. (1969). Effects of N-alkylation and NN-dialkylation on the pKa of anilinium and nitroanilinium ions. Journal of the Chemical Society B: Physical Organic.
Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry.
Smith, A. M., et al. (2018).
Borch, R. F., & Hassid, A. I. (1972). A rapid method of N-alkylation of amines. Journal of the Chemical Society C.
Removing unreacted starting materials from 2-chloro-N-ethyl-4-nitroaniline
Technical Support Center: Purification of 2-chloro-N-ethyl-4-nitroaniline Overview Subject: Removal of Unreacted Starting Material (3,4-Dichloronitrobenzene) from 2-chloro-N-ethyl-4-nitroaniline. Case ID: PUR-SNAR-042 Ap...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Purification of 2-chloro-N-ethyl-4-nitroaniline
Overview
Subject: Removal of Unreacted Starting Material (3,4-Dichloronitrobenzene) from 2-chloro-N-ethyl-4-nitroaniline.
Case ID: PUR-SNAR-042
Applicable Synthesis: Nucleophilic Aromatic Substitution (
) of 3,4-Dichloronitrobenzene with Ethylamine.
Executive Summary
In the synthesis of 2-chloro-N-ethyl-4-nitroaniline, the most persistent impurity is typically the starting material, 3,4-dichloronitrobenzene (3,4-DCNB) .[1][2] Unlike the nucleophile (ethylamine), which can be removed via simple acid washing, 3,4-DCNB is neutral and lipophilic, often co-extracting with your product.
This guide provides a tiered troubleshooting approach, moving from diagnostic detection to scalable purification protocols (Recrystallization and Chromatography).[2]
Module 1: Diagnosis & Detection
Q: How do I definitively confirm the presence of unreacted starting material?
Visual inspection is unreliable as both the product and starting material are yellow/orange solids (though the product is typically a deeper orange/red). You must use chromatographic evidence.[2]
Q: My crude solid is sticky/oily. How do I crystallize it?
The starting material (3,4-DCNB) has a low melting point (
) [1], which often causes the crude mixture to "oil out" rather than crystallize.[1][2] The product has a higher melting point (typically for nitroanilines).[2]
Method A: Ethanol/Water Precipitation (Recommended)
This method utilizes the high solubility of the lipophilic 3,4-DCNB in ethanol, while the more polar product precipitates upon the addition of water.
Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (95% or absolute).[2]
Tip: If it doesn't dissolve completely, filter hot to remove inorganic salts.[2]
Nucleation: Remove from heat. While still hot, add warm water dropwise until the solution becomes slightly turbid (cloudy).
Clarification: Add 1-2 drops of Ethanol to clear the turbidity.[2]
Crystallization: Allow to cool slowly to room temperature. Do not place directly in ice, as this may trap the oily impurity.[2]
Filtration: Filter the orange needles.[2] Wash with cold 50% EtOH/Water.[2]
Loss to mother liquor is expected for purity.[1][2]
Module 4: Flash Chromatography (High Purity)
Q: Recrystallization failed or I need >99% purity. What column conditions should I use?
Because of the significant polarity difference between the dichloro-starting material and the nitroaniline product, silica chromatography is highly effective.
Note: The product will elute as a distinct yellow/orange band.[2] The impurity elutes earlier and is often invisible without UV.
Figure 2: Logical flow for the Ethanol/Water recrystallization process.[1]
References
National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 6977, 1,2-Dichloro-4-nitrobenzene (3,4-Dichloronitrobenzene). Retrieved from [Link]
(Note: While specific literature on the N-ethyl derivative is less common than the parent aniline, the physical properties and purification logic are derived from the established behavior of the 2-chloro-4-nitroaniline scaffold [2][3] and standard S_NAr workup procedures.)[1][2]
Technical Support Center: Optimizing Reaction Temperature for 2-chloro-N-ethyl-4-nitroaniline Stability
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and handling of 2-chloro-N-ethyl-4-nitroaniline. Our focus is to provide in-depth, field-p...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and handling of 2-chloro-N-ethyl-4-nitroaniline. Our focus is to provide in-depth, field-proven insights into optimizing reaction temperatures to ensure the stability of this compound, thereby maximizing yield and purity while maintaining a safe laboratory environment.
I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the thermal stability and optimal reaction conditions for 2-chloro-N-ethyl-4-nitroaniline.
Q1: What is the optimal reaction temperature for the N-alkylation of 2-chloro-4-nitroaniline to synthesize 2-chloro-N-ethyl-4-nitroaniline?
A1: The optimal temperature for the N-alkylation of 2-chloro-4-nitroaniline is a critical parameter that balances reaction rate with product stability. Based on analogous reactions, a temperature range of 60-80°C is recommended as a starting point.[1] For less reactive alkylating agents or to increase the reaction rate, the temperature may be cautiously increased up to 120-140°C .[2] However, it is crucial to monitor the reaction closely at higher temperatures due to the increased risk of side reactions and thermal decomposition.[2]
Q2: What are the primary thermal stability concerns associated with 2-chloro-N-ethyl-4-nitroaniline?
A2: As a nitroaromatic compound, 2-chloro-N-ethyl-4-nitroaniline is susceptible to thermal decomposition, which can be rapid and highly exothermic.[3] The primary concern is the potential for a runaway reaction, where the heat generated by the decomposition exceeds the cooling capacity of the system, leading to a rapid increase in temperature and pressure.[4][5] The stability of nitroaromatic compounds is influenced by the type, position, and number of substituents on the aromatic ring. The presence of contaminants can also lower the thermal stability of the compound.[3]
Q3: What are the likely side products when the reaction temperature is too high?
A3: Elevated temperatures can lead to the formation of several undesirable side products, primarily:
N,N-dialkylation: The mono-alkylated product, 2-chloro-N-ethyl-4-nitroaniline, can undergo a second alkylation to form the tertiary amine, 2-chloro-N,N-diethyl-4-nitroaniline. This is a common side reaction in the N-alkylation of anilines.[2]
Decomposition Products: At excessive temperatures, the nitro group can be lost, or other degradation pathways may be initiated. While specific degradation products for 2-chloro-N-ethyl-4-nitroaniline are not extensively documented, the thermal decomposition of related nitroanilinoacetic acids suggests complex fragmentation patterns.[6]
Q4: How can I monitor the stability of 2-chloro-N-ethyl-4-nitroaniline during the reaction?
A4: Regular monitoring of the reaction progress and the appearance of impurities is essential. The following analytical techniques are recommended:
High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method is the preferred approach for quantitative analysis. It allows for the separation and quantification of the starting material, the desired product, and any degradation products or side products. A reversed-phase C18 column with a UV detector is typically suitable for this class of compounds.[7]
Thin-Layer Chromatography (TLC): TLC is a quick and effective qualitative method for monitoring the disappearance of the starting material and the formation of the product. It can also provide a preliminary indication of the formation of impurities.
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify the volatile components of the reaction mixture, including potential side products and degradation products.[8]
II. Troubleshooting Guide
This guide provides solutions to specific issues that may be encountered during the synthesis of 2-chloro-N-ethyl-4-nitroaniline, with a focus on temperature-related problems.
Issue
Potential Cause
Troubleshooting Steps
Low or no product formation
Reaction temperature is too low.
Gradually increase the reaction temperature in 5-10°C increments, monitoring the reaction progress by TLC or HPLC at each stage. A common range for similar reactions is 80-140°C.[2]
Insufficient base strength.
For weakly nucleophilic anilines like 2-chloro-4-nitroaniline, a stronger base such as potassium tert-butoxide (tBuOK) or sodium hydride (NaH) may be required instead of weaker bases like potassium carbonate (K₂CO₃).[2]
Formation of significant amounts of N,N-dialkylated impurity
Reaction temperature is too high.
Reduce the reaction temperature. Higher temperatures can favor the second alkylation step.[2]
Excess alkylating agent.
Use a stoichiometric amount or a slight excess of the aniline relative to the alkylating agent (e.g., 1.1 to 1.5 equivalents of aniline).[2]
Darkening of the reaction mixture
Thermal decomposition of the product or starting material.
Immediately reduce the reaction temperature. If the darkening is severe, consider quenching the reaction. This indicates that the temperature is too high for the stability of the nitroaromatic compound.
Uncontrolled increase in reaction temperature (runaway reaction)
Exothermic decomposition has initiated.
IMMEDIATELY stop the addition of any reagents and apply maximum cooling to the reactor. If the temperature continues to rise, follow your laboratory's emergency procedures for runaway reactions, which may include quenching the reaction by adding a large volume of a cold, inert solvent.
III. Experimental Protocols
Protocol 1: Stability-Indicating HPLC Method for Monitoring Reaction Progress
This protocol outlines a general method for monitoring the N-alkylation reaction to form 2-chloro-N-ethyl-4-nitroaniline.
Instrumentation:
HPLC system with a UV detector
Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Reagents:
Acetonitrile (HPLC grade)
Water (HPLC grade)
Reference standards for 2-chloro-4-nitroaniline and, if available, 2-chloro-N-ethyl-4-nitroaniline
Procedure:
Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized for best separation.
Sample Preparation:
At regular intervals during the reaction, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture.
Quench the reaction by diluting the aliquot in a known volume of the mobile phase (e.g., 1 mL) to stop further reaction.
Filter the diluted sample through a 0.45 µm syringe filter before injection.
HPLC Analysis:
Set the flow rate to 1.0 mL/min.
Set the UV detection wavelength to a value where both the starting material and product have significant absorbance (e.g., 254 nm).[7]
Inject the prepared sample onto the HPLC system.
Data Analysis:
Identify the peaks corresponding to the starting material and the product based on their retention times (determined by injecting the reference standards).
Monitor the decrease in the peak area of the starting material and the increase in the peak area of the product over time.
Observe for the appearance of any new peaks, which could indicate the formation of side products or degradation products.
Protocol 2: General Procedure for N-Alkylation with Temperature Control
This protocol provides a general framework for the synthesis of 2-chloro-N-ethyl-4-nitroaniline with careful temperature management.
Materials:
2-chloro-4-nitroaniline
Ethylating agent (e.g., ethyl iodide or ethyl bromide)
Base (e.g., potassium carbonate or potassium tert-butoxide)
Solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)
Reaction vessel with a magnetic stirrer, condenser, and thermometer
Heating mantle with a temperature controller or an oil bath
Procedure:
In the reaction vessel, dissolve 2-chloro-4-nitroaniline (1.0 eq) in the chosen solvent.
Slowly add the ethylating agent (1.2-1.5 eq) to the reaction mixture.[1]
Gradually heat the reaction mixture to the desired temperature (e.g., 60-80°C).[1]
Maintain the reaction at this temperature and monitor the internal temperature closely.
Monitor the progress of the reaction using the HPLC method described in Protocol 1.
Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.
Proceed with the appropriate work-up and purification steps.
IV. Visualizations
Decision Tree for Troubleshooting Temperature-Related Issues
Caption: Troubleshooting workflow for temperature optimization.
Conceptual Diagram of Temperature Effects on Reaction Outcome
Caption: Impact of temperature on reaction selectivity and stability.
V. References
Rao, K. U. B., & Yoganarasimhan, S. R. (1985). Thermal decomposition of some nitroanilinoacetic acids. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 95(3), 309–314. Retrieved from [Link]
West Liberty University. (n.d.). p-Nitroaniline Safety Data Sheet. Retrieved from [Link]
Suvchem Laboratory Chemicals. (n.d.). 3-NITRO ANILINE (FOR SYNTHESIS) (META NITRO ANILINE) Safety Data Sheet. Retrieved from [Link]
MDPI. (2023). Growth and Characterization of Organic 2-Chloro 5-Nitroaniline Crystal Using the Vertical Bridgman Technique. Crystals, 13(9), 1349. Retrieved from [Link]
Organic Chemistry Portal. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Retrieved from [Link]
Sá Couto, N., et al. (2021). Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures. Catalysts, 11(12), 1499. Retrieved from [Link]
Patel, P. N., et al. (2013). Forced degradation and impurity profiling: A review. TrAC Trends in Analytical Chemistry, 50, 19-32.
National Institutes of Health. (2018). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2. Retrieved from [Link]
ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Retrieved from [Link]
Khan, F., et al. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLoS ONE, 8(4), e62178. Retrieved from [Link]
The Journal of Organic Chemistry. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. Retrieved from [Link]
Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Retrieved from [Link]
Elmelin Ltd. (2021). Thermal runaway reaction - can it be prevented?. Retrieved from [Link]
CORE. (n.d.). Kinetics & Mechanism of Halogenation of Anilines, p-Toluidine & p-Nitroaniline by Chloramine-T. Retrieved from [Link]
Journal of Drug Delivery and Therapeutics. (2018). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. Retrieved from [Link]
ioKinetic. (n.d.). Thermo-Kinetic Analysis of Reactions Involved in the Manufacture of o-Nitroaniline. Retrieved from [Link]
Elmelin Ltd. (2021). Thermal runaway reaction - can it be prevented?. Retrieved from [Link]
TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. Retrieved from [Link]
Google Patents. (n.d.). Selective N-alkylation of aniline in the presence of zeolite catalysts. Retrieved from
ResearchGate. (n.d.). Anaerobic degradation of 2-chloro-4-nitroaniline by Geobacter sp. KT7 and Thauera aromatica KT9. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Retrieved from [Link]
LCGC International. (n.d.). How Does Temperature Affect Selectivity?. Retrieved from [Link]
ChemRxiv. (n.d.). LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. Retrieved from [Link]
ResearchGate. (n.d.). FTIR Spectra of 2-chloro-4-nitroaniline (a) calculated and (b) observed. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). A new method for the analysis of niclosamide and its degradates in water by LC-MS/MS. Retrieved from [Link]
Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Retrieved from [Link]
PubMed. (n.d.). Liquid chromatographic determination of 2-chloro-4-nitroaniline, 2-naphthol, and 2,4-dinitroaniline in D&C red no. 36. Retrieved from [Link]
ResearchGate. (2025). Thermal Decomposition of Aliphatic Nitro-compounds. Retrieved from [Link]
International Journal of ChemTech Research. (2016). Investigations on Structural and optical properties of 4-chloro2-nitroaniline crystals for Nonlinear Optical Applications. Retrieved from [Link]
Elsevier. (n.d.). Thermal decomposition of n-propyl and n-butyl nitrates: kinetics and products. Retrieved from [Link]
ResearchGate. (n.d.). Thermal Decomposition of Isopropyl Nitrate: Kinetics and Products. Retrieved from [Link]
CERES Research Repository. (2025). The Use of Chemiluminescence Nitrogen Oxides Analysis for the Study of the Decomposition of Nitrocellulose. Retrieved from [Link]
National Institutes of Health. (n.d.). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. Retrieved from [Link]
A Comparative Guide to Validating the Purity of 2-chloro-N-ethyl-4-nitroaniline via GC-MS and Alternative Techniques
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the purity of chemical intermediates is not merely a quality metric; it is a cornerstone of saf...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the purity of chemical intermediates is not merely a quality metric; it is a cornerstone of safety, efficacy, and regulatory compliance. 2-chloro-N-ethyl-4-nitroaniline, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Ensuring its purity is paramount to the integrity of the final drug product. This guide provides an in-depth, objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other robust analytical techniques for validating the purity of this critical intermediate. As Senior Application Scientists, we aim to synthesize technical accuracy with field-proven insights, explaining the causality behind our experimental choices to provide a self-validating system of protocols.
Understanding the Analyte and Its Potential Impurities
2-chloro-N-ethyl-4-nitroaniline is a yellow crystalline organic compound.[1][2] It serves as a crucial intermediate in various industrial syntheses, including the manufacturing of dyes, pigments, and pharmaceuticals.[2]
A common synthetic route to 2-chloro-N-ethyl-4-nitroaniline involves the N-alkylation of 2-chloro-4-nitroaniline with an ethylating agent or the reaction of 3,4-dichloronitrobenzene with ethylamine.[3][4] Another proposed two-step synthesis involves the hydroxyethylation of 4-nitroaniline followed by chlorination.[5] These synthetic pathways can introduce a variety of process-related impurities.
Potential Impurities May Include:
Starting Materials: Unreacted 2-chloro-4-nitroaniline, 3,4-dichloronitrobenzene, or 4-nitroaniline.[3][4][5]
Isomeric Impurities: Positional isomers formed during the nitration or chlorination steps.
By-products: Compounds resulting from side reactions, such as hydrolysis of the chloro group.
Residual Solvents: Solvents used during the reaction and purification, such as ethanol, ether, or benzene.[1]
The primary challenge in any analytical method is to achieve sufficient resolution to separate the main compound from these structurally similar impurities.
Primary Method: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerhouse for the analysis of volatile and semi-volatile compounds, offering exceptional selectivity and sensitivity.[6] It is particularly well-suited for the analysis of nitroaromatic compounds.[7]
The Rationale for GC-MS
The choice of GC-MS as the primary method is grounded in its ability to separate compounds based on their volatility and polarity, followed by definitive identification based on their mass-to-charge ratio and fragmentation patterns. This dual-detection mechanism provides a high degree of confidence in both the identification and quantification of impurities. While direct analysis of some polar aromatic amines can be challenging due to potential peak tailing, 2-chloro-N-ethyl-4-nitroaniline's structure lends itself to good chromatographic behavior on a deactivated column.[6][8]
Detailed GC-MS Protocol
This protocol is designed to be a self-validating system, ensuring robustness and reliability in accordance with ICH Q2(R1) guidelines.[9][10][11][12]
Instrumentation:
Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a split/splitless injector.
Mass Spectrometer: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.
GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane stationary phase).
Method Parameters:
Injector Temperature: 280 °C
Injection Mode: Split (50:1 ratio)
Injection Volume: 1 µL
Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.[13][14]
Oven Temperature Program:
Initial temperature: 150 °C, hold for 1 minute.
Ramp: 15 °C/min to 300 °C.
Hold: 5 minutes at 300 °C.
MS Transfer Line Temperature: 280 °C
Ion Source Temperature: 230 °C
Quadrupole Temperature: 150 °C
Ionization Mode: Electron Ionization (EI) at 70 eV.[15]
Acquisition Mode: Full Scan (m/z 40-450) for impurity identification and Selected Ion Monitoring (SIM) for quantification of known impurities.
Sample Preparation:
Accurately weigh approximately 25 mg of the 2-chloro-N-ethyl-4-nitroaniline sample.
Dissolve in 25 mL of high-purity acetone or ethyl acetate to create a 1 mg/mL stock solution.
Further dilute to a final concentration of approximately 50 µg/mL for analysis.
